Cas no 1021213-57-9 (2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide)

• Product Name: 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide
• CAS No: 1021213-57-9
• MF: C₂₂H₂₂ClN₃O₄S₂
• MW: 492.010781764984
• CID: 5380832
• Update Time: 2025-08-04

2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-butylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-chlorophenyl)acetamide
• 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide

• Inchi： 1S/C22H22ClN3O4S2/c1-2-3-5-15-8-10-18(11-9-15)32(29,30)19-13-24-22(26-21(19)28)31-14-20(27)25-17-7-4-6-16(23)12-17/h4,6-13H,2-3,5,14H2,1H3,(H,25,27)(H,24,26,28)
• InChI Key： PNHBDKRRHZWHDS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1NC(=O)C(S(C2=CC=C(CCCC)C=C2)(=O)=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide

2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide: A Novel Compound with Promising Pharmacological Potential

2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide, with the CAS number 1021213-57-9, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has attracted considerable attention due to its potential therapeutic applications in various disease models. The integration of 4-butylbenzenesulfonyl and 1,6-dihydropyrimidin-2-yl moieties within its framework suggests a multifaceted mechanism of action, making it a subject of ongoing research in pharmaceutical development.

Recent studies have highlighted the 3-chlorophenyl group's role in modulating the compound's pharmacokinetic properties, which is critical for ensuring optimal bioavailability and target specificity. The acetamide functional group further contributes to the molecule's stability and solubility, essential factors for drug formulation. These structural features collectively enhance the compound's potential as a lead candidate for drug discovery programs targeting inflammatory and metabolic disorders.

One of the most compelling aspects of 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide is its ability to interact with key biological targets. Research published in Journal of Medicinal Chemistry (2023) demonstrates that this compound exhibits high affinity for protease-activated receptor-1 (PAR-1), a critical mediator of inflammatory responses. This interaction is hypothesized to underpin its anti-inflammatory activity, which has been validated in preclinical models of colitis and atherosclerosis.

Moreover, the 4-butylbenzenesulfonyl moiety has been shown to enhance the compound's selectivity for specific enzymatic pathways. A 2024 study in Drug Discovery Today reported that this structural element significantly improves the compound's inhibitory activity against protein kinase C (PKC), a family of enzymes implicated in cancer progression and immune modulation. This finding aligns with the growing trend in drug development to prioritize molecular specificity to minimize off-target effects.

The 1,6-dihydropyrimidin-2-yl scaffold is another critical component of this compound's pharmacological profile. This ring system is known for its versatility in medicinal chemistry, often serving as a platform for the development of antiviral and antibacterial agents. Recent computational studies have predicted that the sulfanyl linkage in this compound could enhance its bioavailability by facilitating improved cellular uptake, a crucial factor for oral drug formulations.

In the context of drug development, the 3-chlorophenyl substituent plays a pivotal role in determining the compound's lipophilicity and metabolic stability. A 2023 review in Pharmaceutical Research emphasized that chlorinated aromatic rings often confer enhanced targeting efficiency in drug delivery systems, particularly when conjugated with peptide ligands or nanoparticle carriers. This characteristic is particularly relevant for the development of targeted therapies in oncology.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide may have neuroprotective properties, as evidenced by studies on neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These investigations, published in Neuropharmacology (2024), indicate that the compound may modulate beta-amyloid aggregation and mitochondrial dysfunction, key pathological features of these conditions.

One of the most promising aspects of this compound is its multitarget potential. Unlike traditional monotherapies, which often address a single pathway, 2-{[5-(4-butylbenzenesulfonyl)-...

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